7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one

• IUPAC Name: 7-bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one
• InChI: InChI=1S/C9H11BrN2O/c1-2-7-5-12-4-6(10)3-8(12)9(13)11-7/h3-4,7H,2,5H2,1H3,(H,11,13)
• InChI Key: MRCCIESLIKEEAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN2C=C(C=C2C(=O)N1)Br
• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol

Description

“7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one” is a nitrogen-containing heterocyclic compound. It has a molecular weight of 243.1. The compound is a powder at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrrole ring and a pyrazine ring. The InChI code for the compound is 1S/C9H11BrN2O/c1-2-7-5-12-4-6 (10)3-8 (12)9 (13)11-7/h3-4,7H,2,5H2,1H3, (H,11,13).

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature.

Scientific Research Applications

Synthesis of Azoloazine Derivatives

7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one has been utilized in the synthesis of various azoloazine derivatives. One study demonstrated the preparation of 3-substituted pyrrolo[1,2-a]azines from related pyridine and pyrazine derivatives, which are intermediates in the synthesis of azaaplysinopsins (Jukić et al., 1999).

Multi-Component Synthesis Protocols

The compound has been used in multi-component synthesis protocols. For instance, a study described a simple synthetic method involving a reaction between 1,2-diamines, ethyl pyruvate, and α-bromo ketones to synthesize pyrrolo[1,2-a]quinoxaline and pyrrolo[1,2-a]pyrazine derivatives (Piltan, 2014).

Catalyst-Free Synthesis Approach

A catalyst-free approach for synthesizing functionalized pyrrolo[1,2-a]quinoxaline derivatives was also reported. This method employs a multicomponent reaction of 1,2-diaminobenzene, dialkyl acetylenedicarboxylates, and ethyl bromopyruvate to form pyrrolo[1,2-a]quinoxaline derivatives (Piltan et al., 2013).

Design and Preparation for Medicinal Applications

The compound was used in the design and preparation of specific pyrrolo[1,2-a] pyrazin-1-one derivatives for potential medicinal applications. This involved a series of chemical reactions starting from 2-pyrrolyltrichloroacetone (Guo et al., 2011).

Mechanism of Action

Target of Action

Compounds with the pyrrolopyrazine scaffold have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

The compound belongs to the pyrrolopyrazine class, which is known to interact with various biological targets, leading to a range of biological activities .

Biochemical Pathways

Pyrrolopyrazine derivatives have been associated with various biological activities, suggesting that they may interact with multiple pathways .

Result of Action

Given the range of biological activities associated with pyrrolopyrazine derivatives, the compound could potentially have diverse effects at the molecular and cellular levels .

Safety and Hazards

The compound has been classified under GHS07 and has a signal word of "Warning". The hazard statements include H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Pyrrolopyrazine derivatives, including “7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one”, have shown a wide range of biological activities, making them an attractive scaffold for drug discovery research. The synthetic methods and biological activities of these compounds can help medicinal chemistry researchers design and synthesize new leads to treat various diseases.